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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922 Get Quote

For researchers and professionals in drug development and chemical synthesis, the accurate

characterization of compounds is paramount. The boiling point is a fundamental physical

property that serves as a key indicator of purity. This guide provides a framework for

experimentally determining the boiling point of butyl p-toluate and compares this data with

established literature values to validate experimental results.

Comparison of Boiling Points
The experimental determination of a compound's boiling point is a critical step in its

identification and purity assessment. A significant deviation from the literature value may

indicate the presence of impurities or experimental error.

Parameter Literature Value
Experimental Value
(Hypothetical)

Boiling Point 268 °C 265 °C

Pressure
760 mmHg (Standard

Pressure)
760 mmHg

Note: The experimental value presented is hypothetical and serves as an example for

comparison.
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The literature value for the boiling point of butyl p-toluate, also known as 4-methylbenzoic
acid butyl ester, is 268 °C at standard pressure[1].

Experimental Protocol: Boiling Point Determination
via Distillation
A reliable method for determining the boiling point of a liquid is through simple distillation. This

technique involves heating the liquid to its boiling point, condensing the vapor, and collecting

the distillate. The temperature at which the liquid-vapor equilibrium is established under a given

pressure is recorded as the boiling point.

Materials:

Butyl p-toluate sample

Distillation flask (round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

Clamps and stands

Procedure:

Apparatus Setup: Assemble the simple distillation apparatus. Ensure all glassware is clean

and dry.

Sample Preparation: Place a measured volume of butyl p-toluate into the distillation flask

along with a few boiling chips to ensure smooth boiling.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b105922?utm_src=pdf-body
https://www.benchchem.com/product/b105922?utm_src=pdf-body
https://www.benchchem.com/product/b105922
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation flask. This ensures an accurate reading of the

vapor temperature as it passes into the condenser.

Heating: Begin to gently and uniformly heat the distillation flask.

Data Collection: Record the temperature at which the first drop of distillate is collected in the

receiving flask. Continue to monitor the temperature. The boiling point is the stable

temperature reading observed during the distillation of the bulk of the sample.

Pressure Correction: Record the atmospheric pressure during the experiment. If the

pressure is not 760 mmHg, a correction may be necessary to compare the experimental

value to the standard boiling point.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination and

validation of the boiling point of butyl p-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validating the Experimental Boiling Point of Butyl p-
Toluate Against Literature Values]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105922#validating-experimental-boiling-point-with-
literature-values-for-butyl-p-toluate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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